Cas no 35440-78-9 (Calcium thiolactate)

• Product Name: Calcium thiolactate
• CAS No: 35440-78-9
• MF: C₆H₁₀CaO₄S₂
• MW: 250.349198818207
• CID: 2823509
• Update Time: 2023-08-07

Calcium thiolactate Chemical and Physical Properties

Names and Identifiers

• Calcium thiolactate
• Thiolactic acid calcium salt [MI]
• Propanoic acid, 2-mercapto-, calcium salt (2:1)
• Q27277237

• Inchi： 1S/2C3H6O2S.Ca/c2*1-2(6)3(4)5;/h2*2,6H,1H3,(H,4,5);/q;;+2/p-2
• InChI Key： UHPCMPRUQRUVGL-UHFFFAOYSA-L
• SMILES： [Ca+2].SC(C(=O)[O-])C.SC(C(=O)[O-])C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 56.3
• Topological Polar Surface Area: 82.3